Cas no 104575-38-4 (1H-Imidazole-2-ethanol,1,4-dimethyl-5-nitro-)
104575-38-4 structure
Product Name:1H-Imidazole-2-ethanol,1,4-dimethyl-5-nitro-
CAS No:104575-38-4
MF:C7H11N3O3
MW:185.180541276932
CID:140309
PubChem ID:149340
Update Time:2025-04-19
1H-Imidazole-2-ethanol,1,4-dimethyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-2-ethanol,1,4-dimethyl-5-nitro-
- 1,4-dimethyl-5-nitro-1H-Imidazole-2-ethanol
- 2-(1,4-dimethyl-5-nitroimidazol-2-yl)ethanol
- SCHEMBL10801888
- 104575-38-4
- FT-0718425
- DTXSID70146580
- CHEMBL38081
- NADMOGUINHQDOV-UHFFFAOYSA-N
- 1H-Imidazole-2-ethanol, 1,4-dimethyl-5-nitro-
- 1,4-dimethyl-2-(2-hydroxyethyl)-5-nitroimidazole
-
- Inchi: 1S/C7H11N3O3/c1-5-7(10(12)13)9(2)6(8-5)3-4-11/h11H,3-4H2,1-2H3
- InChI Key: NADMOGUINHQDOV-UHFFFAOYSA-N
- SMILES: OCCC1=NC(C)=C([N+](=O)[O-])N1C
Computed Properties
- Exact Mass: 185.08013
- Monoisotopic Mass: 185.080041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.9
- XLogP3: 0.2
Experimental Properties
- Density: 1.39
- Boiling Point: 402.9°C at 760 mmHg
- Flash Point: 197.5°C
- Refractive Index: 1.597
- PSA: 81.19
- LogP: 0.69470
1H-Imidazole-2-ethanol,1,4-dimethyl-5-nitro- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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